trans-4-[(2-hydroxy-4-oxoquinazolin-3(4H)-yl)methyl]-N-(pyridin-4-ylmethyl)cyclohexanecarboxamide

• Molecular Formula: C22H24N4O3
• Molecular Weight: 392.5 g/mol
• IUPAC Name: 4-[(2,4-dioxo-1H-quinazolin-3-yl)methyl]-N-(pyridin-4-ylmethyl)cyclohexane-1-carboxamide
• InChI: InChI=1S/C22H24N4O3/c27-20(24-13-15-9-11-23-12-10-15)17-7-5-16(6-8-17)14-26-21(28)18-3-1-2-4-19(18)25-22(26)29/h1-4,9-12,16-17H,5-8,13-14H2,(H,24,27)(H,25,29)
• InChI Key: FNXCXRLLOAXSMB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1CN2C(=O)C3=CC=CC=C3NC2=O)C(=O)NCC4=CC=NC=C4

Description

4-[(2,4-DIOXO-1,2,3,4-TETRAHYDROQUINAZOLIN-3-YL)METHYL]-N-[(PYRIDIN-4-YL)METHYL]CYCLOHEXANE-1-CARBOXAMIDE is a complex organic compound characterized by its unique structure, which includes a quinazoline core, a pyridine ring, and a cyclohexane carboxamide group. This compound is of significant interest in various fields of scientific research due to its potential biological and chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-[(2,4-DIOXO-1,2,3,4-TETRAHYDROQUINAZOLIN-3-YL)METHYL]-N-[(PYRIDIN-4-YL)METHYL]CYCLOHEXANE-1-CARBOXAMIDE typically involves multiple steps, starting with the preparation of the quinazoline core. This can be achieved through the cyclization of anthranilic acid derivatives with formamide or its equivalents.

Industrial Production Methods: Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of automated synthesis equipment and stringent reaction conditions to control temperature, pressure, and reaction time. The use of catalysts and solvents that enhance reaction efficiency is also common in industrial settings .

Chemical Reactions Analysis

Types of Reactions: 4-[(2,4-DIOXO-1,2,3,4-TETRAHYDROQUINAZOL